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Welcome to the technical support center for troubleshooting artifacts in your Magnetic

Resonance Imaging (MRI) studies. This resource is designed for researchers, scientists, and

drug development professionals to help identify and mitigate common imaging artifacts,

ensuring the quality and accuracy of your experimental data.

Frequently Asked Questions (FAQs)
Q1: What are imaging artifacts in MRI?

A1: Imaging artifacts are features that appear in an MR image that are not present in the

original object.[1] They can be caused by a variety of factors, including patient properties,

hardware imperfections, and the physics of the MRI signal itself. These artifacts can obscure

underlying pathology, mimic disease, or otherwise degrade the diagnostic quality of the images.

[1][2]

Q2: Why is it critical to identify and correct for artifacts in preclinical and clinical research?

A2: In the context of drug development and scientific research, artifacts can lead to

misinterpretation of data, affecting the assessment of a drug's efficacy or the understanding of

a biological process. For instance, an artifact could be mistaken for a lesion or could obscure

the true size and characteristics of a region of interest. Therefore, robust artifact detection and

correction are essential for generating reliable and reproducible results.

Q3: What are the most common types of artifacts encountered in MRI studies?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15543520?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4340093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4340093/
https://www.extrica.com/article/19756
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: The most frequently encountered artifacts include those arising from motion (e.g.,

breathing, cardiac activity, or subject movement), chemical shift, and magnetic susceptibility

(especially from metallic implants).[1][2][3] Other common artifacts include aliasing (wrap-

around), zipper artifacts (RF leaks), and truncation (Gibbs ringing) artifacts.[1][3]

Troubleshooting Guides
Issue 1: Motion Artifacts (Ghosting and Blurring)
Q: My images appear blurry, or I see "ghost" replicas of the anatomy in the phase-encoding

direction. What is causing this and how can I fix it?

A: This is a classic presentation of motion artifact, which is one of the most common issues in

MRI.[3][4] It occurs when the subject moves during the scan.[3] The movement can be

voluntary, or involuntary, such as breathing, heartbeat, or peristalsis.[1][5]

Troubleshooting Steps & Experimental Protocols:

Subject Immobilization:

Protocol: Ensure the subject is comfortably and securely positioned. Use foam pads,

straps, or custom-molded cradles to restrict movement.[5] For animal studies, ensure the

anesthetic plane is stable and sufficient to prevent reflexive movements.

Physiological Gating & Triggering:

Protocol: Synchronize image acquisition with the cardiac or respiratory cycle.[1] For

respiratory gating, a bellows placed on the chest or abdomen monitors the breathing

cycle, and data is acquired only during periods of minimal motion (e.g., end-expiration).

Cardiac gating uses an ECG signal to trigger data acquisition at the same point in the

cardiac cycle.

Sequence Parameter Optimization:

Protocol:

Increase Signal Averages (NEX/NSA): Acquiring the same data multiple times and

averaging it can reduce random motion artifacts.[4][5]
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Fast Imaging Sequences: Employing rapid imaging techniques like Echo-Planar

Imaging (EPI) can "freeze" motion by acquiring data quickly.[5][6]

Swap Phase- and Frequency-Encoding Directions: This doesn't eliminate the artifact but

can move it to a different part of the image where it may not interfere with the region of

interest.[5][7]

Post-Processing Correction:

Protocol: Motion correction algorithms can be applied after data acquisition to

retrospectively align image frames and reduce motion-related artifacts.[6][8]

Issue 2: Chemical Shift Artifact
Q: I observe bright and dark bands at the interfaces of fat and water-based tissues (e.g.,

around kidneys or in the orbit). What is this artifact and how can I minimize it?

A: This is a chemical shift artifact, which arises from the difference in the resonant frequencies

of protons in fat and water.[2][7][9] This frequency difference causes a spatial misregistration of

signals along the frequency-encoding axis.[3][9]

Troubleshooting Steps & Experimental Protocols:

Increase Receiver Bandwidth:

Protocol: Increasing the receiver bandwidth reduces the chemical shift artifact by

improving the frequency discrimination per pixel.[7] Be aware that this may decrease the

signal-to-noise ratio (SNR).[7]

Fat Suppression Techniques:

Protocol: Employing fat suppression methods is one of the most effective ways to

eliminate chemical shift artifacts.[7][10]

Chemical Shift Selective (CHESS) or Fat-Sat: This technique applies a narrow-

bandwidth RF pulse at the resonant frequency of fat to saturate the fat signal before

imaging.[10]
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Short TI Inversion Recovery (STIR): This is an inversion recovery sequence with a short

inversion time (TI) that nulls the signal from fat based on its T1 relaxation time.[7][10]

Swap Phase and Frequency Encoding:

Protocol: Similar to motion artifacts, changing the encoding directions can shift the

artifact's location, potentially moving it away from the area of interest.[7][10]

Lower Magnetic Field Strength:

Protocol: The frequency shift between fat and water is proportional to the main magnetic

field strength.[9] Therefore, using a lower field strength (e.g., 1.5T instead of 3T) will

reduce the artifact, though this also reduces SNR.[9]

Issue 3: Magnetic Susceptibility Artifacts
Q: My images show significant signal loss and geometric distortion, particularly near metallic

implants or at air-tissue interfaces. What is causing this and what are my options to reduce it?

A: This is a magnetic susceptibility artifact. It occurs due to large variations in the local

magnetic field at the interface of materials with different magnetic susceptibilities, such as

metal and tissue, or air and tissue.[3][11][12] These field distortions lead to signal loss and

spatial misregistration.[12]

Troubleshooting Steps & Experimental Protocols:

Use Metal Artifact Reduction Sequences (MARS):

Protocol: If available, use specialized MARS pulse sequences. These sequences are

designed to mitigate the effects of metallic implants.[11] An example is the Multi-

Acquisition with Variable-Resonance Image Combination (MAVRIC) sequence.[13]

Sequence Parameter Optimization:

Protocol:

Use Fast Spin-Echo (FSE) instead of Gradient-Echo (GRE): FSE sequences use a 180-

degree refocusing pulse that helps to correct for signal dephasing caused by
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susceptibility variations.[3]

Use a Short Echo Time (TE): A shorter TE allows less time for signal dephasing to

occur.[3][11]

Increase Bandwidth: A higher receiver bandwidth can reduce the spatial distortion.[11]

Proper Orientation:

Protocol: If possible, orient the long axis of a metallic implant parallel to the main magnetic

field (B0) to minimize the artifact.[14]

Data Presentation: Impact of Parameter
Adjustments on Artifact Severity
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Artifact Type
Parameter
Adjustment

Effect on Artifact Potential Trade-off

Motion Increase NEX/NSA Decrease Increased Scan Time

Use Fast Imaging

(e.g., EPI)
Decrease

Lower Resolution,

Susceptibility Artifacts

Apply

Gating/Triggering
Decrease

Increased Scan Time,

Complex Setup

Chemical Shift
Increase Receiver

Bandwidth
Decrease Decreased SNR[7]

Apply Fat

Suppression
Decrease/Eliminate

Can fail with field

inhomogeneity[9]

Lower Field Strength

(e.g., 3T to 1.5T)
Decrease Decreased SNR[9]

Susceptibility
Use FSE instead of

GRE
Decrease

Higher SAR, Longer

Scan Time

Decrease Echo Time

(TE)
Decrease Less T2* weighting

Increase Receiver

Bandwidth
Decrease Decreased SNR

Mandatory Visualizations
Troubleshooting Workflow for Image Artifacts
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Caption: A logical workflow for identifying and troubleshooting common MRI artifacts.

Factors Contributing to Magnetic Susceptibility Artifact
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Caption: Key factors that contribute to the severity of magnetic susceptibility artifacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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